Cas no 1257705-51-3 (8-Bromo-6-fluoro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine)

• Product Name: 8-Bromo-6-fluoro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
• CAS No: 1257705-51-3
• MF: C₆H₄BrFN₄
• MW: 231.025162696838
• MDL: MFCD23381260
• CID: 4565261
• PubChem ID: 67481421
• Update Time: 2024-11-04

8-Bromo-6-fluoro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-6-fluoro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
• 8-bromo-6-fluoro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• 8-bromo-6-fluoro-[1,2,4]triazolo[1,5-a]pyridin-2-amine(WXFC0275)
• AS-70170
• 1257705-51-3
• DB-415505
• CS-0443817
• W16439
• MFCD23381260
• AKOS037646666
• 8-bromo-6-fluoro-2H,3H-[1,2,4]triazolo[1,5-a]pyridin-2-imine
• 8-Bromo-6-fluoro[1,2,4]triazolo[1,5-a]pyridin-2-amine
• SCHEMBL2640426

• MDL： MFCD23381260
• Inchi： 1S/C6H4BrFN4/c7-4-1-3(8)2-12-5(4)10-6(9)11-12/h1-2H,(H2,9,11)
• InChI Key： SPRFTNQQUSECLU-UHFFFAOYSA-N
• SMILES： C12=NC(N)=NN1C=C(F)C=C2Br

Computed Properties

• Exact Mass: 229.96034g/mol
• Monoisotopic Mass: 229.96034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines